Cas no 321945-81-7 (N-(3-Cyano-4-methoxyphenyl)acetamide)

• Product Name: N-(3-Cyano-4-methoxyphenyl)acetamide
• CAS No: 321945-81-7
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 3148086
• PubChem ID: 5070081
• Update Time: 2025-06-08

N-(3-Cyano-4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Cyano-4-methoxyphenyl)acetamide
• 321945-81-7
• HMS1412F12
• Oprea1_185413
• MLS000420234
• IDI1_008341
• MFCD00721794
• H23711
• STK501575
• IFLab1_000122
• CS-0362187
• ALBB-005067
• CHEMBL1599532
• HMS2671E15
• DTXSID401325839
• SMR000322778
• LS-01897
• AKOS000321743

• Inchi： 1S/C10H10N2O2/c1-7(13)12-9-3-4-10(14-2)8(5-9)6-11/h3-5H,1-2H3,(H,12,13)
• InChI Key： FFPZXFOMZFPDKH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C#N)NC(C)=O

Computed Properties

• Exact Mass: 190.074227566Da
• Monoisotopic Mass: 190.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 415.7±35.0 °C at 760 mmHg
• Flash Point: 205.2±25.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(3-Cyano-4-methoxyphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3-Cyano-4-methoxyphenyl)acetamide

N-(3-Cyano-4-methoxyphenyl)acetamide (CAS No. 321945-81-7): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry, N-(3-Cyano-4-methoxyphenyl)acetamide (CAS No. 321945-81-7) stands out as a compound of significant interest due to its unique structural features and potential applications. This acetamide derivative is characterized by the presence of a cyano group and a methoxy substituent on the phenyl ring, which contribute to its distinct chemical behavior. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, aligning with the growing demand for specialty chemicals in these sectors.

The molecular structure of N-(3-Cyano-4-methoxyphenyl)acetamide (CAS No. 321945-81-7) offers a versatile platform for further chemical modifications. The cyano group (-CN) is a highly reactive functional group that can participate in various transformations, such as hydrolysis, reduction, and nucleophilic addition reactions. Meanwhile, the methoxy group (-OCH₃) enhances the compound's solubility in organic solvents and can influence its electronic properties. These attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of drug candidates and functional materials.

Recent trends in the chemical industry highlight a surge in interest toward sustainable synthesis and green chemistry. In this context, N-(3-Cyano-4-methoxyphenyl)acetamide (CAS No. 321945-81-7) has garnered attention as a potential building block for environmentally friendly processes. Its compatibility with catalytic methods and biodegradable solvents aligns with the global push for reducing the environmental footprint of chemical manufacturing. This resonates with the increasing number of searches for eco-friendly chemical intermediates and green synthesis routes on platforms like Google and AI-driven research tools.

One of the most frequently asked questions about N-(3-Cyano-4-methoxyphenyl)acetamide (CAS No. 321945-81-7) revolves around its applications in pharmaceutical research. The compound's scaffold is structurally similar to several bioactive molecules, making it a promising candidate for the development of new therapeutic agents. For instance, its acetamide moiety is a common feature in many analgesics and anti-inflammatory drugs, while the cyano group can serve as a precursor for heterocyclic compounds with diverse biological activities. This has led to a spike in searches for pharmacologically active acetamides and drug discovery intermediates.

Another area where N-(3-Cyano-4-methoxyphenyl)acetamide (CAS No. 321945-81-7) shows promise is in the field of agrochemicals. The compound's structural motifs are found in certain herbicides and fungicides, prompting investigations into its potential as a crop protection agent. With the agricultural sector facing challenges such as pesticide resistance and environmental concerns, there is a growing need for novel compounds that offer improved efficacy and sustainability. This aligns with the rising popularity of search terms like next-generation agrochemicals and sustainable pest control.

From a material science perspective, N-(3-Cyano-4-methoxyphenyl)acetamide (CAS No. 321945-81-7) can contribute to the development of advanced polymers and coatings. The cyano group can undergo polymerization reactions, while the methoxy group can enhance the material's thermal stability and solubility. These properties are particularly relevant in industries such as electronics, where there is a demand for high-performance materials with tailored functionalities. Searches for functional polymers and specialty coatings often intersect with discussions about such intermediates.

In summary, N-(3-Cyano-4-methoxyphenyl)acetamide (CAS No. 321945-81-7) is a multifaceted compound with broad applicability across several high-growth industries. Its unique combination of functional groups, coupled with the increasing emphasis on sustainable chemistry and innovative applications, positions it as a compound of enduring relevance. As research continues to uncover new uses for this versatile intermediate, its role in shaping the future of chemical innovation is likely to expand even further.